(E)-N-(4-ethoxyphenyl)-1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-1-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C17H19F3N2O3/c1-2-25-13-7-5-12(6-8-13)21-16(24)14-4-3-10-22(14)11-9-15(23)17(18,19)20/h5-9,11,14H,2-4,10H2,1H3,(H,21,24)/b11-9+
• InChI Key: VQUXJGJCQHCAOQ-PKNBQFBNSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2CCCN2C=CC(=O)C(F)(F)F
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)C2CCCN2/C=C/C(=O)C(F)(F)F
• Molecular Formula: C17H19F3N2O3
• Molecular Weight: 356.34 g/mol

Description

(E)-N-(4-ethoxyphenyl)-1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C17H19F3N2O3 and its molecular weight is 356.345. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(4-ethoxyphenyl)-1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)pyrrolidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(4-ethoxyphenyl)-1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)pyrrolidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure and Conformation Analysis

• The study by Banerjee et al. (2002) investigated the crystal structure and molecular conformation of a closely related compound, highlighting its potential as an antineoplastic agent. The compound exhibited a planar methoxyphenyl ring linked to a 2-carboxamide substituted oxo-pyrrolidine moiety, suggesting structural stability and specificity Banerjee et al., 2002.

Chemical Synthesis and Reactions

• Gazizov et al. (2015) described the acid-catalyzed ring opening in 2-(2-hydroxynaphthalene-1-yl)pyrrolidine-1-carboxamides, leading to the formation of dibenzoxanthenes and diarylmethanes. This demonstrates the compound's reactivity and potential for generating diverse chemical structures Gazizov et al., 2015.

Pharmacological Potential

• Shishkina et al. (2018) identified two polymorphic modifications of a compound with strong diuretic properties, indicating its potential as a new hypertension remedy. This research highlights the importance of structural modifications in enhancing pharmacological activity Shishkina et al., 2018.

Modulation of Biological Activity

• Schroeder et al. (2009) discovered a selective and orally efficacious inhibitor of the Met kinase superfamily, showcasing the compound's potential in tumor stasis and its advancement into clinical trials. This highlights the compound's relevance in cancer research Schroeder et al., 2009.

Novel Synthetic Pathways

• Honey et al. (2012) explored the versatility of ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate as an intermediate for synthesizing a wide range of trifluoromethyl heterocycles, demonstrating the compound's utility in creating diverse and potentially pharmacologically active structures Honey et al., 2012.